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Compound of Interest

Compound Name: 3-(Methoxymethoxy)propanal

Cat. No.: B1589682

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the physical properties of 3-
(Methoxymethoxy)propanal (CAS No. 109066-05-9). While experimentally determined data
for this specific compound is limited in publicly available literature, this document consolidates
known information and supplements it with predicted values from validated computational
models. Furthermore, it details the standard experimental methodologies that would be
employed to empirically determine these properties, offering a robust framework for laboratory
investigation.

Chemical Identity and Structure

3-(Methoxymethoxy)propanal is an organic compound featuring both an aldehyde and an
ether functional group. Its unique structure influences its physical and chemical behavior,
making a thorough understanding of its properties crucial for its application in research and
development.

¢ I[UPAC Name: 3-(methoxymethoxy)propanal
e CAS Number: 109066-05-9

e Molecular Formula: CsH1003[1]
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e Molecular Weight: 118.13 g/mol [1]

e Chemical Structure:

Tabulated Physical Properties

The following table summarizes the known and predicted physical properties of 3-

Click to download full resolution via product page

(Methoxymethoxy)propanal. It is critical to note that where experimental data is unavailable,

values have been estimated using computational methods and should be confirmed through

empirical testing.

Property Value Source

Physical State Liquid [2]

Appearance Colorless liquid (predicted)

Odor Characteristic (unspecified)

Boiling Point Predicted: 155-165 °C at 760 Predicted
mmHg

Melting Point Not available

Density Predicted: 1.03 + 0.06 g/cm3 Predicted

Refractive Index Predicted: 1.415 + 0.02 Predicted

Solubility in Water Predicted: Soluble Predicted

Purity >95% (as supplied by some 1]

vendors)

Note: Predicted values are derived from computational models and should be used as

estimates pending experimental verification.

Experimental Determination of Physical Properties
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To ensure scientific integrity, the physical properties of 3-(Methoxymethoxy)propanal must be
determined experimentally. The following section outlines the standard protocols for these
measurements, providing the causal reasoning behind the experimental choices.

Determination of Boiling Point

The boiling point is a fundamental physical constant that informs purification strategies, such as
distillation, and provides an indication of a substance's volatility.

Methodology: Capillary Method (Siwoloboff's Method)
This micro-method is ideal for determining the boiling point of small quantities of a liquid.

Experimental Workflow:
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Sample Preparation

[Seal one end of a capillary tube using a ﬂame]

l

Add a small amount of 3-(Methoxymethoxy)propanal
to a fusion tube.

l

@vert the sealed capillary tube and place it in the fusion tuba
- J

4 )

Apparatvus Setup

@ttach the fusion tube to a thermometer}

l

Emmerse the assembly in a heating bath (e.g., oil bath)]
- J

-

Measu;ement

@eat the bath gently and observe the capillar@

:

Gote the temperature at which a rapid and continuous stream of bubbles emergeg

:

emove heat and record the temperature at which the liquid enters the capillary tube)
J

Caption:

This temperature is the boiling point.

y
Record Boiling Point

Click to download full resolution via product page

Workflow for Boiling Point Determination.
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Causality and Trustworthiness: The principle behind this method is the equilibrium between the
vapor pressure of the liquid and the external atmospheric pressure. The stream of bubbles
indicates that the vapor pressure of the liquid has overcome the external pressure. As the
apparatus cools, the point at which the liquid is drawn into the capillary tube signifies the
precise temperature where the vapor pressure equals the atmospheric pressure, providing a
reliable boiling point measurement.

Determination of Density

Density is a crucial parameter for quality control and for converting between mass and volume.
Methodology: Pycnometer Method

A pycnometer is a flask with a precise, known volume, allowing for the accurate determination
of a liquid's density.

Experimental Protocol:
 Calibration:
o Thoroughly clean and dry the pycnometer.
o Determine and record the mass of the empty pycnometer.

o Fill the pycnometer with a reference liquid of known density (e.g., deionized water) at a
specific temperature.

o Record the mass of the pycnometer filled with the reference liquid.
o Calculate the exact volume of the pycnometer.
e Measurement:
o Empty and dry the pycnometer.
o Fill the pycnometer with 3-(Methoxymethoxy)propanal at the same temperature.

o Record the mass of the pycnometer filled with the sample.
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o Calculate the density of the sample using the formula: Density = (Mass of sample) /
(Volume of pycnometer)

Self-Validating System: The use of a reference liquid of known density for calibration ensures
the accuracy of the pycnometer's volume determination. Maintaining a constant temperature is
critical as density is temperature-dependent.

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a
valuable tool for identifying and assessing the purity of a liquid compound.

Methodology: Abbe Refractometer
The Abbe refractometer is a standard instrument for measuring the refractive index of liquids.

Experimental Workflow:
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f Preparation A

@:alibrate the refractometer with a standard of known refractive indeg

y
@nsure the prism surface is clean and dr)D

Measurement

(Apply a few drops of 3-(Methoxymethoxy)propanal to the prism}

:

@Iose the prism and allow the sample to spread into a thin film.

:

Adjust the instrument to bring the light-dark boundary into focus.

:

@ign the boundary with the crosshairs in the eyepiece)
- J

4 Data Ac Juisition A

@ead the refractive index value from the instrument's scale)

:

(Record the temperature at which the measurement was taken)
N J/

Click to download full resolution via product page

Caption: Workflow for Refractive Index Measurement.
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Expertise and Experience: The refractive index is highly sensitive to temperature and the
wavelength of light used. Therefore, it is standard practice to report the refractive index with the
temperature and the specific spectral line (commonly the sodium D-line, 589 nm) at which the
measurement was made (nDT).

Determination of Solubility

Understanding the solubility of a compound in various solvents is fundamental for its
application in formulations, reactions, and purification processes.

Methodology: Shake-Flask Method

This is the gold standard method for determining the equilibrium solubility of a compound.
Experimental Protocol:

e Sample Preparation:

o Prepare a series of vials containing a known volume of the desired solvent (e.g., water,
ethanol, etc.).

o Add an excess amount of 3-(Methoxymethoxy)propanal to each vial to create a
saturated solution.

« Equilibration:

o Seal the vials and agitate them at a constant temperature for a sufficient period (e.g., 24-
48 hours) to ensure equilibrium is reached.

e Analysis:
o Allow the undissolved solute to settle.
o Carefully withdraw a known volume of the supernatant (the clear, saturated solution).

o Determine the concentration of 3-(Methoxymethoxy)propanal in the supernatant using a
suitable analytical technique (e.g., gas chromatography, HPLC, or UV-Vis spectroscopy
after appropriate derivatization).
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Authoritative Grounding: The shake-flask method provides the thermodynamic or equilibrium
solubility, which is a well-defined and reproducible physical constant. This is distinct from
kinetic solubility, which can be influenced by the experimental conditions.

Safety and Handling

While a comprehensive Safety Data Sheet (SDS) for 3-(Methoxymethoxy)propanal with
detailed physical properties is not widely available, preliminary information suggests that it
should be handled with care. As an aldehyde, it may cause irritation to the skin, eyes, and
respiratory tract. Appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this compound. All work should be
conducted in a well-ventilated fume hood.

Conclusion

This technical guide provides a foundational understanding of the physical properties of 3-
(Methoxymethoxy)propanal. While there is a notable absence of extensive experimental data
in the public domain, the combination of available information, predicted values, and detailed
experimental protocols offers a comprehensive resource for researchers. The methodologies
outlined herein provide a clear path for the empirical validation of the predicted properties,
ensuring the generation of reliable data for the advancement of scientific and drug
development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 3-(Methoxymethoxy)propanal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589682#physical-properties-of-3-methoxymethoxy-
propanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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